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For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Difluorotoluene is an important fluorinated aromatic compound utilized as a key

intermediate and building block in the synthesis of a wide range of pharmaceuticals,

agrochemicals, and specialty materials.[1][2] Its unique substitution pattern influences its

chemical reactivity and physical properties, making a thorough understanding of these

characteristics essential for its effective application in research and development. This guide

provides an in-depth overview of the core physical properties of 2,6-Difluorotoluene, complete

with standardized experimental protocols for their determination.

Core Physical and Chemical Properties
2,6-Difluorotoluene is a colorless to light yellow, highly flammable liquid under standard

conditions.[2][3][4] Its molecular structure consists of a toluene molecule substituted with two

fluorine atoms at the 2 and 6 positions of the benzene ring.

Data Presentation: Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of 2,6-
Difluorotoluene, compiled from various sources for easy reference and comparison.
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Property Value Conditions Source(s)

Molecular Formula C₇H₆F₂ - [1][2]

Molecular Weight 128.12 g/mol - [2][5][6]

Appearance
Colorless to light

yellow, clear liquid
Ambient [2][3]

Boiling Point 110-112 °C 740 - 760 mmHg [1][2][3][5][7]

Melting Point -49 °C - [1]

Density 1.118 - 1.129 g/mL 20-25 °C [1][4][5][7]

Refractive Index 1.45 - 1.462 n20/D [1][2][5][7]

Flash Point 9 - 10 °C Closed Cup [3][4][5]

Vapor Density 4.42 (Air = 1) [4]

Solubility

Insoluble in water;

Soluble in ethanol,

ether, chloroform

Ambient [1]

Experimental Protocols
Accurate determination of physical properties is critical for ensuring the quality, safety, and

proper application of chemical compounds. The following sections detail the general

methodologies for measuring the key properties of 2,6-Difluorotoluene, referencing standard

procedures where applicable.

Boiling Point Determination (Micro Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure. For small sample volumes, a micro boiling point determination method is often

employed.[8][9]

Apparatus: Thiele tube or similar heating bath (e.g., oil bath), thermometer, small test tube

(e.g., 6 x 50 mm), and a sealed-end capillary tube.[9][10]
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Procedure:

A small amount (a few drops) of 2,6-Difluorotoluene is placed into the small test tube.[9]

A capillary tube, sealed at one end, is inverted and placed (open end down) into the liquid.

[10]

The test tube is attached to a thermometer and submerged in a heating bath (Thiele tube).

The heating bath ensures uniform temperature distribution.[11]

The bath is heated gently. As the temperature rises, air trapped in the capillary tube

expands and escapes as bubbles.

Heating continues until a rapid and continuous stream of bubbles emerges from the

capillary tube.[9][10]

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is recorded as the temperature at which the bubbling stops and the liquid

is drawn back into the capillary tube.[8][10]

Density Measurement (Digital Density Meter)
Density is the mass per unit volume. Modern digital density meters, often based on the

oscillating U-tube principle, provide rapid and highly accurate measurements. This method is

standardized by ASTM D4052.[12][13][14]

Apparatus: A digital density meter with a thermostatically controlled oscillating U-tube cell.

Procedure:

The instrument is calibrated using two standards of known density, typically dry air and

ultrapure water, at the desired temperature (e.g., 25 °C).

A small, bubble-free aliquot of 2,6-Difluorotoluene is injected into the measurement cell.

[15]
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The instrument measures the change in the oscillation frequency of the U-tube caused by

the mass of the sample.

Using the calibration data, the instrument calculates and displays the density of the

sample.[13] The absence of air bubbles is critical for accuracy.[15]

Refractive Index Measurement
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a fundamental property used for identification and purity assessment.

Apparatus: An Abbe refractometer or a digital refractometer.

Procedure:

The instrument is calibrated using a standard of known refractive index (e.g., distilled

water).

The prism surfaces of the refractometer are cleaned and dried.

A few drops of 2,6-Difluorotoluene are placed on the lower prism.

The prisms are closed, and the sample is allowed to equilibrate to the instrument's

temperature (typically 20 °C).

Light is passed through the sample, and the user (or the digital sensor) adjusts the

instrument to find the critical angle, which is displayed as the refractive index value.

Flash Point Determination (Closed-Cup Method)
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. Due to the high flammability of 2,6-Difluorotoluene, a closed-cup method, such

as the Pensky-Martens test (ASTM D93), is appropriate.[1][2]

Apparatus: Pensky-Martens closed-cup tester.[2]

Procedure:
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The test cup is filled with 2,6-Difluorotoluene to a specified level.[2]

The lid is secured, and the sample is heated at a slow, constant rate while being stirred.[1]

At regular temperature intervals, the stirring is stopped, and an ignition source (a small

flame) is dipped into the vapor space of the cup.[2]

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite with a distinct flash inside the cup.[1][2]

Solubility Assessment
Solubility is qualitatively determined by observing the formation of a homogeneous solution

when a solute is mixed with a solvent.

Apparatus: Small test tubes, graduated pipettes, vortex mixer.

Procedure:

A small, measured amount (e.g., 25 mg or 0.05 mL) of 2,6-Difluorotoluene is placed in a

test tube.[16]

A small volume (e.g., 0.75 mL) of the solvent (water, ethanol, ether, etc.) is added in

portions.[16]

The mixture is vigorously agitated (e.g., using a vortex mixer) after each addition.[16]

The substance is classified as "soluble" if a single, clear liquid phase is observed. It is

"insoluble" if two distinct phases remain, or if the mixture is cloudy or forms a suspension.

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the comprehensive characterization of

the physical properties of a liquid chemical such as 2,6-Difluorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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